Cas no 45534-08-5 (3-Amino-5-methylthio-1H-1,2,4-triazole)

• Product Name: 3-Amino-5-methylthio-1H-1,2,4-triazole
• CAS No: 45534-08-5
• MF: C₃H₆N₄S
• MW: 130.171537876129
• MDL: MFCD00005232
• CID: 330945
• PubChem ID: 87562915
• Update Time: 2025-09-22

3-Amino-5-methylthio-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine,5-(methylthio)-
• 3-Amino-5-methylthio-1H-1,2,4-triazole
• 3-AMINO-5-METHYLTHIO-1,2,4-TRIAZOLE
• 3-methylsulfanyl-1H-1,2,4-triazol-5-amine
• 5-(Methylthio)-1H-1,2,4-triazol-3-amine
• 5-METHYLSULFANYL-1H-[1,2,4]TRIAZOL-3-YLAMINE
• 3-(Methylthio)-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-3-amine, 5-(methylthio)-
• 5-(methylsulfanyl)-4H-1,2,4-triazol-3-amine
• J7QNO3QQR1
• 3-(methylsulfanyl)-1H-1,2,4-triazol-5-amine
• XGWWZKBCQLBJNH-UHFFFAOYSA-N
• 3-(methylthio)-1,2,4-triazol-5-amine
• 3-Amino-5-(methylthio)-1,2,4-triazole
• 5-amino-3-methylthio-1H-1,2,4-tr
• NSC-178858
• 5-(methylthio)-4H-1,2,4-triazol-3-amine
• NSC 178858
• 3-methylthio-5-amino-1H-1,2,4-triazole
• CS-0063193
• NS00031548
• 5-(Methylsulfanyl)-1H-1,2,4-triazol-3-ylamine #
• 5-(methylsulfanyl)-1H-1,2,4-triazol-3-amine
• InChI=1/C3H6N4S/c1-8-3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7
• s-Triazole, 3-amino-5-(methylthio)-
• F10435
• BP-10580
• 1H-1,4-Triazol-3-amine, 5-(methylthio)-
• AKOS002681466
• MB00152
• Z18356875
• 5-Methylthio-1H-1,2,4-triazol-3-ylamine
• 3-METHYLTHIO-5-AMINO-1,2,4-TRIAZOLE
• 3-(Methylthio)-1H-1,2,4-triazol-5-amine, AldrichCPR
• MFCD00005232
• FT-0614995
• 45534-08-5
• AKOS000313132
• 3-AMINO-5-METHYLMERCAPTO-1H-1,2,4-TRIAZOLE
• 5-amino-3-methylthio-1H-1,2,4-triazole
• 5-Methylsulfanyl-2H-[1,2,4]triazol-3-ylamine
• F3308-3772
• TS-00020
• UNII-J7QNO3QQR1
• 3-AMINO-5-METHYLSULFANYL-1,2,4-TRIAZOLE
• 3-Amino-5-methylthio-1H-1,2,4-triazole, 98%
• EINECS 256-242-4
• NSC178858
• W-202803
• 3-(Methylthio)-1H-1 pound not2 pound not4-triazol-5-amine
• STR00904
• AKOS002359951
• 3-AMINO-5-METHYLTHIO-1H-1,2,4-TRIAZOL
• EN300-60763
• (5-(METHYLSULFENYL)-1H-(1,2,4)TRIAZOL-3-YL)AMINE
• SCHEMBL757019
• DTXSID2068476
• MFCD02090608
• 1H-1,2,4-Triazol-5-amine, 3-(methylthio)-
• ALBB-018487
• BBL008445
• DB-004557
• STK395232
• A1462

• MDL： MFCD00005232
• Inchi： 1S/C3H6N4S/c1-8-3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7)
• InChI Key： XGWWZKBCQLBJNH-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(N)=N1

Computed Properties

• Exact Mass: 130.03100
• Monoisotopic Mass: 130.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 92.9

Experimental Properties

• Color/Form: powder
• Density: 1.326 (estimate)
• Melting Point: 134.0 to 139.0 deg-C
• Flash Point: 191.9 °C
• Refractive Index: 1.5605 (estimate)
• Water Partition Coefficient: very faint turbidity
• PSA: 92.89000
• LogP: 0.69000
• Solubility: Not determined

3-Amino-5-methylthio-1H-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 40-11
• Safety Instruction： S36/37-S16
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R40
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides